3-fluoro-N-[(4-methoxyphenyl)(phenyl)methyl]benzamide

• Molecular Formula: C21H18FNO2
• Molecular Weight: 335.4 g/mol
• IUPAC Name: 3-fluoro-N-[(4-methoxyphenyl)-phenylmethyl]benzamide
• InChI: InChI=1S/C21H18FNO2/c1-25-19-12-10-16(11-13-19)20(15-6-3-2-4-7-15)23-21(24)17-8-5-9-18(22)14-17/h2-14,20H,1H3,(H,23,24)
• InChI Key: KPQJDFNOCVRQKH-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C(C2=CC=CC=C2)NC(=O)C3=CC(=CC=C3)F

Description

3-fluoro-N-[(4-methoxyphenyl)(phenyl)methyl]benzamide, also known as FMPP, is a chemical compound that belongs to the family of benzamides. It is commonly used in scientific research to study its mechanism of action and its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3-fluoro-N-[(4-methoxyphenyl)(phenyl)methyl]benzamide is not fully understood, but it is believed to involve the modulation of serotonin and dopamine neurotransmission. 3-fluoro-N-[(4-methoxyphenyl)(phenyl)methyl]benzamide has been shown to stimulate the release of serotonin and dopamine in the brain, which may contribute to its antidepressant and anxiolytic effects. It has also been shown to inhibit the reuptake of dopamine, which may contribute to its potential as an anti-addictive agent.
Biochemical and Physiological Effects:
3-fluoro-N-[(4-methoxyphenyl)(phenyl)methyl]benzamide has been shown to have a range of biochemical and physiological effects. It has been shown to increase the level of extracellular serotonin and dopamine in the brain, which may contribute to its antidepressant and anxiolytic effects. 3-fluoro-N-[(4-methoxyphenyl)(phenyl)methyl]benzamide has also been shown to increase the level of extracellular glutamate, which is involved in learning and memory processes. In addition, 3-fluoro-N-[(4-methoxyphenyl)(phenyl)methyl]benzamide has been shown to increase the level of extracellular acetylcholine, which is involved in attention and arousal.

Advantages and Limitations for Lab Experiments

3-fluoro-N-[(4-methoxyphenyl)(phenyl)methyl]benzamide is a useful tool for scientific research due to its selective binding to serotonin and dopamine receptors. It has been shown to have a high affinity for the serotonin 5-HT2A receptor, which makes it a useful tool for studying the role of this receptor in various physiological and pathological processes. However, 3-fluoro-N-[(4-methoxyphenyl)(phenyl)methyl]benzamide has limitations for lab experiments as it can be toxic at high doses and can cause adverse effects such as hyperthermia and seizures.

Future Directions

There are several future directions for the study of 3-fluoro-N-[(4-methoxyphenyl)(phenyl)methyl]benzamide. One potential area of research is the development of 3-fluoro-N-[(4-methoxyphenyl)(phenyl)methyl]benzamide analogs with improved pharmacological properties. Another potential area of research is the investigation of the therapeutic potential of 3-fluoro-N-[(4-methoxyphenyl)(phenyl)methyl]benzamide for the treatment of psychiatric disorders such as depression, anxiety, and addiction. Additionally, future research could focus on the role of 3-fluoro-N-[(4-methoxyphenyl)(phenyl)methyl]benzamide in learning and memory processes and its potential as a cognitive enhancer.

Synthesis Methods

The synthesis of 3-fluoro-N-[(4-methoxyphenyl)(phenyl)methyl]benzamide involves the reaction of 4-methoxybenzyl chloride and 3-fluoro-N-phenylbenzamide in the presence of a base such as potassium carbonate. The reaction is carried out in a solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at a temperature of 60-80°C. The resulting product is purified using column chromatography to obtain pure 3-fluoro-N-[(4-methoxyphenyl)(phenyl)methyl]benzamide.

Scientific Research Applications

3-fluoro-N-[(4-methoxyphenyl)(phenyl)methyl]benzamide is widely used in scientific research to study its pharmacological properties and its potential therapeutic applications. It has been shown to have an affinity for the serotonin 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception. 3-fluoro-N-[(4-methoxyphenyl)(phenyl)methyl]benzamide is also known to have an inhibitory effect on the dopamine transporter, which is responsible for the reuptake of dopamine in the brain. This makes 3-fluoro-N-[(4-methoxyphenyl)(phenyl)methyl]benzamide a potential candidate for the treatment of various psychiatric disorders such as depression, anxiety, and addiction.